Cas no 3350-74-1 (5-oxopentanenitrile)
5-oxopentanenitrile structure
Product name:5-oxopentanenitrile
5-oxopentanenitrile Properties
Names and Identifiers
-
- Pentanenitrile, 5-oxo-
- 5-oxopentanenitrile
- AKOS020740933
- SB85408
- 3350-74-1
- FNEARBHZFXEPFD-UHFFFAOYSA-N
- DTXSID20467136
- 4-cyanobutanal
- EN300-183140
-
- Inchi： InChI=1S/C5H7NO/c6-4-2-1-3-5-7/h5H,1-3H2
- InChIKey： FNEARBHZFXEPFD-UHFFFAOYSA-N
- SMILES： C(CC=O)CC#N
Computed Properties
- 精确分子量: 97.05281
- 同位素质量: 97.052763847g/mol
- Isotope Atom Count: 0
- 氢键供体数量: 0
- 氢键受体数量: 2
- 重原子数量: 7
- 可旋转化学键数量: 3
- 复杂度: 89.5
- 共价键单元数量: 1
- 确定原子立构中心数量: 0
- 不确定原子立构中心数量: 0
- 确定化学键立构中心数量: 0
- 不确定化学键立构中心数量: 0
- XLogP3: -0.3
- 拓扑分子极性表面积: 40.9Ų
Experimental Properties
- PSA: 40.86
5-oxopentanenitrile Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-183140-0.05g |
5-oxopentanenitrile |
3350-74-1 | 95% | 0.05g |
$218.0 | 2023-09-19 | |
| Enamine | EN300-183140-5.0g |
5-oxopentanenitrile |
3350-74-1 | 95% | 5g |
$2732.0 | 2023-06-01 | |
| Enamine | EN300-183140-0.5g |
5-oxopentanenitrile |
3350-74-1 | 95% | 0.5g |
$735.0 | 2023-09-19 | |
| Enamine | EN300-183140-5g |
5-oxopentanenitrile |
3350-74-1 | 95% | 5g |
$2732.0 | 2023-09-19 | |
| Aaron | AR007FVW-1g |
Pentanenitrile, 5-oxo- |
3350-74-1 | 95% | 1g |
$1322.00 | 2025-03-20 | |
| Aaron | AR007FVW-2.5g |
Pentanenitrile, 5-oxo- |
3350-74-1 | 95% | 2.5g |
$2566.00 | 2023-12-14 | |
| Aaron | AR007FVW-5g |
Pentanenitrile, 5-oxo- |
3350-74-1 | 95% | 5g |
$3782.00 | 2023-12-14 | |
| A2B Chem LLC | AD46080-5g |
Pentanenitrile, 5-oxo- |
3350-74-1 | 95% | 5g |
$2911.00 | 2024-04-20 | |
| A2B Chem LLC | AD46080-100mg |
Pentanenitrile, 5-oxo- |
3350-74-1 | 95% | 100mg |
$379.00 | 2024-04-20 | |
| Aaron | AR007FVW-250mg |
Pentanenitrile, 5-oxo- |
3350-74-1 | 95% | 250mg |
$666.00 | 2025-01-23 |
5-oxopentanenitrile Literature
-
1. Synthesis of 5-p-hydroxybenzyl-5,6-dihydro-2-naphthol, (±)-sequirin DM. Parameswara Reddy,G. S. Krishna Rao J. Chem. Soc. Perkin Trans. 1 1981 2662
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